Cas no 946291-39-0 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide)

N-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide is a synthetic organic compound featuring a tetrahydroquinoline core functionalized with a methanesulfonyl group and a 2,6-dimethoxybenzamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The methanesulfonyl group enhances metabolic stability, while the dimethoxybenzamide moiety may contribute to binding interactions with biological targets. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthetic accessibility and potential pharmacological relevance underscore its importance in the development of novel therapeutic agents.

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide structure

946291-39-0 structure

Product Name:N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide

CAS No:946291-39-0

MF:C₁₉H₂₂N₂O₅S

MW:390.453383922577

CID:5514634

Update Time:2025-10-05

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- 2,6-dimethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
- N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide
- Inchi： 1S/C19H22N2O5S/c1-25-16-7-4-8-17(26-2)18(16)19(22)20-14-10-9-13-6-5-11-21(15(13)12-14)27(3,23)24/h4,7-10,12H,5-6,11H2,1-3H3,(H,20,22)
- InChI Key： FTMXFVNCPZUDHI-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)(=O)C1=C(OC)C=CC=C1OC

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2051-0324-2μmol	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2051-0324-5μmol	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2051-0324-10μmol	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2051-0324-20μmol	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2051-0324-1mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2051-0324-2mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2051-0324-3mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2051-0324-4mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2051-0324-5mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2051-0324-10mg	N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide	946291-39-0	90%+	10mg	$79.0	2023-05-17

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2,6-dimethoxybenzamide

N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2,6-Dimethoxybenzamide: A Comprehensive Overview

N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2,6-Dimethoxybenzamide (CAS No. 946291-39-0) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a precursor for advanced materials.

The molecular structure of N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2,6-Dimethoxybenzamide is characterized by a tetrahydroquinoline ring system substituted with a methanesulfonyl group at position 1 and a benzamide moiety at position 7. The benzamide group itself is further substituted with two methoxy groups at positions 2 and 6. This combination of functional groups imparts the compound with unique chemical reactivity and biological activity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to optimize its production, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

In terms of biological activity, N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2,6-Dimethoxybenzamide has shown potential as a modulator of key enzymes involved in cellular signaling. Studies conducted in vitro have demonstrated its ability to inhibit certain kinases and proteases, suggesting its potential as a lead compound for drug development. Furthermore, its methoxy-substituted benzamide group has been linked to enhanced bioavailability and stability in physiological conditions.

Another area of interest is the application of this compound in materials science. Researchers have explored its use as a building block for constructing advanced materials such as polymers and nanoparticles. The tetrahydroquinoline ring system provides a rigid framework that can be functionalized for specific applications. For instance, it has been used to develop self-healing polymers and stimuli-responsive materials.

Recent advancements in computational chemistry have also contributed to our understanding of N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2,6-Dimethoxybenzamide's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, quantum chemical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, N-(1-Methanesulfonyl-1